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Introduction

Mesquitol, a naturally occurring flavan-3-ol, has garnered significant interest within the
scientific community for its diverse biological activities. Predominantly found in the heartwood
of Prosopis species, particularly Prosopis juliflora, this polyphenolic compound exhibits potent
antioxidant, antifungal, and antibacterial properties.[1][2][3] This technical guide provides a
comprehensive overview of the physical and chemical properties of Mesquitol, detailed
experimental protocols for its isolation and characterization, and an exploration of its known
biological activities and potential mechanisms of action. The information presented herein is
intended to serve as a valuable resource for researchers, scientists, and drug development
professionals engaged in the study and application of this promising natural product.

Physical and Chemical Properties

Mesquitol, with the systematic IUPAC name (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-
chromene-3,7,8-triol, possesses a molecular formula of C1sH1406 and a molecular weight of
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290.27 g/mol .[4][5] A summary of its key physical and chemical properties is presented in
Table 1.

Table 1: Physical and Chemical Properties of Mesquitol

Property Value Source(s)
Molecular Formula C15H1406 [4115]
Molecular Weight 290.27 g/mol [41[5]
Melting Point 82-85 °C [6]

Not experimentally determined;
Boiling Point prediction methods for [71[8]1[9]1[10]

polyphenols are available.

Soluble in methanol, ethanol,
- and acetone.[6][11][12]
Solubility o . ) [6][11][12]
Quantitative data is not readily

available.

Absorbance in the range of
250-650 nm.[13][14] A
UV-Vis Absorption mesquitol diglucoside exhibits [13][14]
maxima at 274 and 278 nm.
[13]

While an experimental boiling point for Mesquitol has not been reported, predictive models for
organic compounds, particularly polyphenols, can be utilized for its estimation.[7][8][9][10]
Qualitatively, Mesquitol is known to be soluble in polar organic solvents such as methanol,
ethanol, and acetone, which are commonly used in its extraction and purification.[6][11][12]

Spectral Data

Mass Spectrometry (MS): Detailed mass spectrometry data with fragmentation patterns for
Mesquitol is not extensively published. However, studies on related flavan-3-ols and a
proposed fragmentation pathway for a mesquitol diglucoside provide valuable insights. The
fragmentation of flavan-3-ols in negative ion mode often involves Retro-Diels-Alder (RDA)
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reactions, leading to characteristic fragments that can help in structural elucidation.[5][15][16]

[17][18][19]
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Caption: Generalized MS fragmentation pathway for flavan-3-ols like Mesquitol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed *H and 13C NMR spectral data
with complete assignments for Mesquitol are not readily available in the public domain.
However, general chemical shift ranges for flavonoids are well-established, and databases of
common flavonoids can serve as a reference for tentative assignments.[2][9][15][16][20][21][22]
[23][24][25][26][27][28][29]

UV-Vis Spectroscopy: Mesquitol exhibits UV absorbance in the range of 250-650 nm.[13][14] A
study on a mesquitol diglucoside reported absorption maxima at 274 and 278 nm, which is
characteristic of the flavan-3-ol chromophore.[13]

Experimental Protocols
Isolation of Mesquitol from Prosopis juliflora

The following protocol is a generalized procedure based on methodologies reported in the
literature for the extraction and isolation of Mesquitol.[1][6][8][11][22][30][31][32][33]

1. Plant Material and Extraction:
 Starting Material: Air-dried and powdered heartwood of Prosopis juliflora.
o Extraction Solvent: Acetone or methanol are commonly used.

* Method: Soxhlet extraction or maceration. For Soxhlet extraction, the powdered heartwood is
continuously extracted with the solvent for several hours. For maceration, the powder is
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soaked in the solvent for an extended period (e.g., 24-48 hours) with occasional agitation.
. Fractionation and Purification:

Solvent Partitioning: The crude extract is concentrated under reduced pressure and can be
partitioned with solvents of increasing polarity (e.g., hexane, ethyl acetate) to remove
nonpolar impurities.

Column Chromatography: The flavonoid-rich fraction is subjected to column chromatography
on silica gel. A gradient elution system, starting with a nonpolar solvent (e.g., hexane or
chloroform) and gradually increasing the polarity with a more polar solvent (e.g., ethyl
acetate or methanol), is employed to separate the components.

Thin-Layer Chromatography (TLC): Fractions are monitored by TLC to identify and pool
those containing Mesquitol.

High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using
preparative or semi-preparative HPLC on a C18 column with a mobile phase typically
consisting of a mixture of acetonitrile and water, often with a small amount of acid (e.qg.,
formic acid) to improve peak shape.[7][11][22][30][32]
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Caption: General workflow for the isolation and purification of Mesquitol.

Synthesis of Mesquitol
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A specific, detailed protocol for the total synthesis of Mesquitol is not readily available in the
surveyed literature. However, general strategies for the synthesis of flavan-3-ols and their
derivatives have been reported and could potentially be adapted for Mesquitol.[34][35][36][37]
These methods often involve the construction of the chromane skeleton followed by the
introduction of the appropriate hydroxyl groups.

Biological Activities and Signaling Pathways

Mesquitol exhibits a range of biological activities, with its antioxidant, antifungal, and
antibacterial properties being the most extensively studied.

Antioxidant Activity

The antioxidant activity of Mesquitol is primarily attributed to its ability to act as a potent free-
radical scavenger.[2][3][38][39] The multiple hydroxyl groups on its aromatic rings can donate
hydrogen atoms to neutralize reactive oxygen species (ROS), thereby preventing oxidative
damage to cellular components. Flavonoids, in general, are known to modulate several
signaling pathways involved in the cellular antioxidant response, including the Nrf2, MAPK, and
PI3K/Akt pathways.[1][13][14][40][41] While direct evidence for Mesquitol's interaction with
these pathways is limited, it is plausible that it shares similar mechanisms with other flavonoids.
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Caption: Potential antioxidant signaling pathways modulated by flavonoids like Mesquitol.

Antifungal and Antibacterial Activity

Mesquitol has demonstrated significant inhibitory effects against various fungal and bacterial
strains.[6][8][10][12][13][14][17][32][35][38][42][43][44][45] The proposed mechanisms of action
for flavonoids, which likely extend to Mesquitol, involve the disruption of microbial cell
membranes, inhibition of key enzymes, and interference with nucleic acid and protein
synthesis.[2][4][6][30][35][38][42][44] While specific sighaling pathways in microorganisms
directly targeted by Mesquitol have not been fully elucidated, the broad-spectrum activity
suggests a multi-target mechanism.
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Caption: General mechanisms of antimicrobial action for flavonoids.

Conclusion

Mesquitol is a promising natural compound with a well-documented profile of antioxidant,
antifungal, and antibacterial activities. While its fundamental physical and chemical properties
are partially characterized, further research is needed to establish a complete dataset,
including quantitative solubility, a definitive boiling point, and comprehensive spectral analyses
(NMR and MS). The elucidation of the specific signaling pathways modulated by Mesquitol in
both mammalian and microbial systems will be crucial for understanding its full therapeutic
potential and for guiding the development of novel drugs and therapies. This technical guide
provides a solid foundation for researchers to build upon in their future investigations of this
intriguing flavonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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